Cas no 111029-50-6 (Benzaldehyde, 2,2'-[1,8-octanediylbis(oxy)]bis-)
111029-50-6 structure
Product Name:Benzaldehyde, 2,2'-[1,8-octanediylbis(oxy)]bis-
CAS No:111029-50-6
MF:C22H26O4
MW:354.439446926117
CID:1200628
PubChem ID:15305056
Update Time:2025-04-20
Benzaldehyde, 2,2'-[1,8-octanediylbis(oxy)]bis- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 2,2'-[1,8-octanediylbis(oxy)]bis-
- 2-[8-(2-formylphenoxy)octoxy]benzaldehyde
- 2,2'-[Octane-1,8-diylbis(oxy)]dibenzaldehyde
- DTXSID30571172
- 4,4'-(1,8-OCTANEDIYL)DIOXYDIBENZALDEHYDE
- 111029-50-6
-
- Inchi: 1S/C22H26O4/c23-17-19-11-5-7-13-21(19)25-15-9-3-1-2-4-10-16-26-22-14-8-6-12-20(22)18-24/h5-8,11-14,17-18H,1-4,9-10,15-16H2
- InChI Key: YHGVQYTZPXCUGC-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1C=O)CCCCCCCCOC1C=CC=CC=1C=O
Computed Properties
- Exact Mass: 354.18318
- Monoisotopic Mass: 354.18310931g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 13
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Benzaldehyde, 2,2'-[1,8-octanediylbis(oxy)]bis- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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